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CAS No.: 110916-84-2

Cat. No.: B555764

Get Quote

Abstract
(R)-2-Amino-2-methylpentanoic acid (also known as (R)-

-methylnorvaline) is a critical non-proteinogenic quaternary amino acid used in the design of
proteolysis-resistant peptidomimetics and conformationally constrained drug scaffolds. The
construction of the tetrasubstituted carbon center poses significant steric challenges, often
resulting in low yields or poor enantioselectivity using standard alkylation methods. This guide
details two validated protocols for the asymmetric synthesis of the (R)-enantiomer: (1) The
stoichiometric Schöllkopf Bis-Lactim Ether method for high-purity, laboratory-scale production,
and (2) Phase-Transfer Catalyzed (PTC) Alkylation using Maruoka-style catalysts for scalable,
atom-economical synthesis.
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-methyl group into an amino acid backbone restricts the rotation of the

and

torsion angles, stabilizing specific secondary structures (e.g.,

-helices or

-turns) and blocking enzymatic degradation.

Synthetic Challenges
Steric Hindrance: The formation of a quaternary center requires nucleophilic attack at a

sterically crowded carbon.

Enantiocontrol: Standard enzymatic resolutions often favor the (S)-enantiomer (L-series).

Accessing the (R)-enantiomer (D-series) requires specific chemical steering or engineered

biocatalysts.

Racemization: Unlike tertiary amino acids, quaternary amino acids are resistant to

racemization, which is advantageous for stability but makes dynamic kinetic resolution

strategies difficult.

Route Selection Matrix
Feature

Schöllkopf Bis-Lactim
Ether

Phase-Transfer Catalysis
(PTC)

Primary Mechanism
Diastereoselective alkylation

via chiral auxiliary

Enantioselective ion-pairing

with chiral catalyst

Enantiomeric Excess (ee) Typically >98% 90–96% (Ligand dependent)

Scalability
Low to Medium (Stoichiometric

auxiliary)
High (Catalytic)

Atom Economy
Low (Auxiliary is

hydrolyzed/recycled)
High

Target Audience
MedChem (Gram scale, high

purity)

Process Chem (Kg scale, cost-

efficiency)
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Protocol A: Schöllkopf Bis-Lactim Ether Method
Best for: Absolute stereocontrol and high purity (>98% ee).

Principle
This method utilizes a cyclic dipeptide (diketopiperazine) derived from L-Valine and L-Alanine.

The isopropyl group of the L-Valine unit acts as a steric shield, forcing the incoming electrophile

(propyl iodide) to attack from the trans face, thereby establishing the (R)-configuration at the

quaternary center.

Reagents & Materials
Substrate: Cyclo(L-Val-L-Ala) (commercially available or synthesized from L-Val and L-Ala).

Reagent: Trimethyloxonium tetrafluoroborate (Meerwein's salt) or Methyl triflate.

Base: n-Butyllithium (n-BuLi), 1.6 M in hexanes.

Electrophile: 1-Iodopropane.

Solvent: Anhydrous THF (Tetrahydrofuran).

Step-by-Step Protocol
Step 1: Formation of the Bis-Lactim Ether

Suspend Cyclo(L-Val-L-Ala) (10 mmol) in anhydrous dichloromethane (DCM).

Add Trimethyloxonium tetrafluoroborate (22 mmol) under nitrogen.

Stir at room temperature for 24–48 hours until the solution is clear.

Quench with saturated aqueous NaHCO₃/Na₂CO₃. Extract with DCM, dry over MgSO₄, and

concentrate.

Result: (3S, 6S)-3-isopropyl-6-methyl-2,5-dimethoxy-3,6-dihydropyrazine (The Bis-Lactim

Ether).

Step 2: Asymmetric Alkylation (The Critical Step)
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Dissolve the Bis-Lactim Ether (5 mmol) in anhydrous THF (50 mL) and cool to -78°C under

Argon.

Add n-BuLi (5.5 mmol) dropwise. Stir for 20 minutes.

Note: The lithiated species is planar; the isopropyl group blocks the top face (relative to

the drawing convention).

Add 1-Iodopropane (6 mmol) dropwise.

Stir at -78°C for 2 hours, then allow to warm slowly to room temperature overnight.

Remove solvent in vacuo.[1] Partition residue between diethyl ether and water.

Purify the alkylated intermediate by flash chromatography (EtOAc/Hexanes).

Step 3: Hydrolysis to (R)-Amino Acid[2]
Dissolve the alkylated intermediate in 0.25 N Trifluoroacetic acid (TFA) (aqueous) mixed with

acetonitrile (1:1).

Stir at room temperature for 24 hours.

Mechanism:[1][3][4][5][6] This mild hydrolysis cleaves the bis-lactim ring, releasing Methyl

L-Valinate and Methyl (R)-2-amino-2-methylpentanoate.

Evaporate volatiles.

Separation: The methyl ester of the target amino acid is separated from the valine auxiliary

via distillation or column chromatography (the target is more volatile/less polar than the

valine derivative).

Final Saponification: Treat the ester with 2N HCl at reflux for 2 hours to obtain the free acid.

Mechanistic Visualization (Schöllkopf)
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Figure 1: Stereochemical steering in the Schöllkopf synthesis. The L-Valine auxiliary forces the

propyl group to enter trans to the isopropyl group.

Protocol B: Asymmetric Phase-Transfer Catalysis
(PTC)
Best for: Scalability, "Green" Chemistry, and industrial application.

Principle
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This method uses a chiral quaternary ammonium salt (Maruoka catalyst or Cinchona alkaloid

derivative) to facilitate the transfer of an inorganic base into the organic phase. The catalyst

forms a tight ion pair with the enolate of an alanine Schiff base, blocking one face and

permitting enantioselective alkylation.

Reagents & Materials
Substrate:tert-Butyl alaninate benzophenone Schiff base (commercially available or prepared

from Ala-OtBu + Benzophenone imine).

Catalyst: (R,R)-3,4,5-trifluorophenyl-NAS Bromide (Maruoka Catalyst) OR N-(9-

anthracenylmethyl)cinchonidinium bromide.

Note: To obtain the (R)-amino acid, one typically uses the (R,R)-catalyst (Maruoka) or the

Cinchonidinium salt (O'Donnell/Lygo systems often follow specific pairing rules; verify

specific catalyst/product correlation for quaternary centers).

Electrophile: 1-Bromopropane.

Base: 50% aqueous KOH or solid CsOH·H₂O.

Solvent: Toluene or Toluene/CHCl₃ mixture.

Step-by-Step Protocol
Step 1: Substrate Preparation

Mix L-Alanine tert-butyl ester hydrochloride (1 eq) with Benzophenone imine (1.05 eq) in

DCM.

Stir at room temperature for 16 hours. Filter off NH₄Cl. Concentrate to yield the Alanine Schiff

Base.

Step 2: Catalytic Alkylation[7]
Dissolve Alanine Schiff Base (1.0 mmol) and (R,R)-Maruoka Catalyst (1 mol%) in Toluene (5

mL).

Cool to 0°C.
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Add 1-Bromopropane (1.2 mmol).

Add 50% aqueous KOH (5 mmol) vigorously.

Stir vigorously at 0°C for 4–12 hours. Monitor by HPLC.

Critical: Stirring rate affects the interfacial surface area and reaction rate in PTC.

Separate phases. Wash organic phase with water and brine. Dry and concentrate.

Step 3: Deprotection
Dissolve the crude alkylated Schiff base in THF.

Add 1N HCl (aq) and stir for 2 hours (cleaves the imine).

Note: The benzophenone byproduct can be recovered.

Wash with ether to remove benzophenone.

The aqueous layer contains the Amino Acid Ester hydrochloride.

Hydrolyze the tert-butyl ester using TFA/DCM (1:1) or 4N HCl/Dioxane to yield the free

amino acid.

Workflow Visualization (PTC)
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Click to download full resolution via product page

Figure 2: Interfacial mechanism of Phase-Transfer Catalysis. The chiral ammonium salt (Q)

solubilizes the hydroxide and forms a rigid ion pair with the substrate.*

Analytical Validation
To ensure the integrity of the (R)-enantiomer, the following analytical methods are

recommended:

Chiral HPLC:

Column: Chirex 3126 (D-Penicillamine) or Crownpak CR(+).

Mobile Phase: Aqueous HClO₄ (pH 1.5–2.0).

Detection: UV at 210 nm (or post-column derivatization with Ninhydrin).

Reference Standard: Compare against racemic

-methylnorvaline.

Optical Rotation:

Literature value for (R)-

-methylnorvaline (HCl salt):

(c=1, H₂O) (Note: Sign depends heavily on pH and salt form; verify with specific literature
for the free zwitterion vs. HCl salt).

NMR Spectroscopy:

¹H NMR (D₂O) should show the disappearance of the

-proton and the integration of the methyl (singlet) and propyl (triplet/multiplet) groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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